![molecular formula C20H20BrN3O B10891308 (2E)-N-(4-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide](/img/structure/B10891308.png)
(2E)-N-(4-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
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Description
(E)-N~1~-(4-BROMOPHENYL)-2-CYANO-3-[4-(DIETHYLAMINO)PHENYL]-2-PROPENAMIDE is a complex organic compound characterized by the presence of bromine, cyano, and diethylamino functional groups
Properties
Molecular Formula |
C20H20BrN3O |
|---|---|
Molecular Weight |
398.3 g/mol |
IUPAC Name |
(E)-N-(4-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide |
InChI |
InChI=1S/C20H20BrN3O/c1-3-24(4-2)19-11-5-15(6-12-19)13-16(14-22)20(25)23-18-9-7-17(21)8-10-18/h5-13H,3-4H2,1-2H3,(H,23,25)/b16-13+ |
InChI Key |
NNWNZHRXMHOJCC-DTQAZKPQSA-N |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)Br |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (E)-N~1~-(4-BROMOPHENYL)-2-CYANO-3-[4-(DIETHYLAMINO)PHENYL]-2-PROPENAMIDE typically involves a multi-step process. One common method starts with the reaction of 4-bromoaniline with 4-(diethylamino)salicylaldehyde in the presence of glacial acetic acid and methanol. The mixture is stirred at room temperature for 12 hours, followed by the removal of methanol using a rotary evaporator. The resulting crude product is purified through slow evaporation of a dichloromethane solution, yielding the desired compound .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.
Chemical Reactions Analysis
Types of Reactions
(E)-N~1~-(4-BROMOPHENYL)-2-CYANO-3-[4-(DIETHYLAMINO)PHENYL]-2-PROPENAMIDE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the cyano group to an amine group.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO~4~) and chromium trioxide (CrO~3~).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH~4~) or hydrogen gas (H~2~) in the presence of a catalyst can be used.
Substitution: Nucleophiles like sodium methoxide (NaOCH~3~) or sodium ethoxide (NaOEt) are often employed.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction can produce amines.
Scientific Research Applications
(E)-N~1~-(4-BROMOPHENYL)-2-CYANO-3-[4-(DIETHYLAMINO)PHENYL]-2-PROPENAMIDE has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.
Industry: Utilized in the production of advanced materials and as an intermediate in the synthesis of dyes and pigments
Mechanism of Action
The mechanism of action of (E)-N~1~-(4-BROMOPHENYL)-2-CYANO-3-[4-(DIETHYLAMINO)PHENYL]-2-PROPENAMIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
4-Bromodiphenyl Ether: Shares the bromophenyl group but lacks the cyano and diethylamino groups.
Bis(4-bromophenyl)amine: Contains two bromophenyl groups but differs in the overall structure and functional groups.
Uniqueness
(E)-N~1~-(4-BROMOPHENYL)-2-CYANO-3-[4-(DIETHYLAMINO)PHENYL]-2-PROPENAMIDE is unique due to its combination of bromine, cyano, and diethylamino groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
